Hydroxyhomosildenafil
Overview
Description
Hydroxyhomosildenafil, also known as Lodenafil, is a Sildenafil analog . It is a Phosphodiesterase type 5 (PDE5) inhibitor . The alternative names for Hydroxyhomosildenafil are 5- [2-Ethoxy-5- [ [4- (2-hydroxyethyl)-1-piperazinyl]sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo [4,3-d]pyrimidin-7-one and Lodenafil .
Molecular Structure Analysis
The molecular formula of Hydroxyhomosildenafil is C23H32N6O5S . It has a molecular weight of 504.60 .
Chemical Reactions Analysis
Hydroxyhomosildenafil and related compounds were characterized using thin layer chromatography (TLC), infrared (IR) spectroscopy, gas chromatography/mass spectrometry (GC/MS), high performance liquid chromatography (HPLC) and liquid chromatography/mass spectrometry (LC/MS) .
Scientific Research Applications
Hydroxyhomosildenafil is a compound related to Sildenafil . It has been characterized along with other related compounds like vardenafil and tadalafil in dietary supplements . The characterization was done using various techniques such as thin layer chromatography (TLC), infrared (IR) spectroscopy, gas chromatography/mass spectrometry (GC/MS), high performance liquid chromatography (HPLC), and liquid chromatography/mass spectrometry (LC/MS) .
The specific scientific field where Hydroxyhomosildenafil is used is in the analysis of dietary supplements . The compound is detected and quantified in these supplements to ensure their safety and efficacy .
The methods of application or experimental procedures involve using the aforementioned techniques (TLC, IR, GC/MS, HPLC, LC/MS) to detect and quantify the presence of Hydroxyhomosildenafil in dietary supplements . For example, TLC with Dragendorff reagent gave a lower detection limit than 1 μg for all 4 compounds . In HPLC and LC/MS analyses, an ODS column with a mobile phase composed of a mixture of 20 mM ammonium acetate (pH 5.0) and methanol (40:60) allowed separation of the 4 compounds .
The results or outcomes obtained from these analyses help in ensuring the safety and efficacy of dietary supplements . The quantitative analysis of the 4 compounds was carried out using HPLC (UV at 230 nm). The lower limit of detection for each compound was 50 ng/ml at a 10-μl injection volume (0.5 ng on the column, S/N>3). A calibration curve was linear in the range of 0.01-1.0 mg/ml for each compound ( r2 >0.997) .
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Pharmaceutical Industry
- Hydroxyhomosildenafil is related to a drug called Lodenafil . Lodenafil, also known as Hydroxyhomosildenafil, is a drug belonging to a class of drugs called PDE5 inhibitors . This class of drugs includes many other erectile dysfunction drugs such as sildenafil, tadalafil, and vardenafil .
- Like udenafil and avanafil, Lodenafil belongs to a new generation of PDE5 inhibitors . It is formulated as a prodrug in the form of the carbonate ester dimer, lodenafil carbonate, which breaks down in the body to form two molecules of the active drug lodenafil .
- This formulation has higher oral bioavailability than the parent drug . It is manufactured by Cristália Produtos Químicos e Farmacêuticos in Brazil and sold there under the brand-name Helleva .
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Food and Beverage Sector
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Chemical Research
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Lifestyle Products
- Hydroxyhomosildenafil and its analogs have been detected in lifestyle products . An HPTLC (High-Performance Thin-Layer Chromatography) method has been proposed to screen for the presence of three phosphodiesterase type 5 inhibitors (PDE5-Is; sildenafil, vardenafil, and tadalafil) and eight of their analogs (including hydroxyhomosildenafil) in lifestyle products . This helps in ensuring the safety and efficacy of these products .
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Pharmacological Research
- Hydroxyhomosildenafil is related to a drug called Lodenafil . Lodenafil, also known as Hydroxyhomosildenafil, is a drug belonging to a class of drugs called PDE5 inhibitors . This class of drugs includes many other erectile dysfunction drugs such as sildenafil, tadalafil, and vardenafil .
- Like udenafil and avanafil, Lodenafil belongs to a new generation of PDE5 inhibitors . It is formulated as a prodrug in the form of the carbonate ester dimer, lodenafil carbonate, which breaks down in the body to form two molecules of the active drug lodenafil .
- This formulation has higher oral bioavailability than the parent drug . It is manufactured by Cristália Produtos Químicos e Farmacêuticos in Brazil and sold there under the brand-name Helleva .
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Food and Beverage Sector
Safety And Hazards
properties
IUPAC Name |
5-[2-ethoxy-5-[4-(2-hydroxyethyl)piperazin-1-yl]sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N6O5S/c1-4-6-18-20-21(27(3)26-18)23(31)25-22(24-20)17-15-16(7-8-19(17)34-5-2)35(32,33)29-11-9-28(10-12-29)13-14-30/h7-8,15,30H,4-6,9-14H2,1-3H3,(H,24,25,31) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEYKRKVLEWKOBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)CCO)OCC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N6O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60161161 |
Source
|
| Record name | Lodenafil | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60161161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
504.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydroxyhomosildenafil | |
CAS RN |
139755-85-4 |
Source
|
| Record name | Lodenafil | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0139755854 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lodenafil | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60161161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | LODENAFIL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/80X7B1F6NW | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
